Cas no 207857-48-5 (4,6-Dibromo-2,3-dihydro-1H-Inden-1-one)

• Product Name: 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one
• CAS No: 207857-48-5
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• MDL: MFCD02179290
• CID: 1027819
• Update Time: 2025-06-11

4,6-Dibromo-2,3-dihydro-1H-Inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one
• 4,6-DIBROMO-1-INDANONE
• AG-E-52602
• AGN-PC-00PGG2
• ANW-61463
• CTK4E5119
• MolPort-003-981-737
• C9H6Br2O
• 0638AB
• FCH1333953
• AX8165712
• 1H-Inden-1-one,4,6-dibromo-2,3-dihydro-

• MDL： MFCD02179290
• Inchi： 1S/C9H6Br2O/c10-5-3-7-6(8(11)4-5)1-2-9(7)12/h3-4H,1-2H2
• InChI Key： WUQSDHZHCNOIJP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(CCC=21)=O)Br

Computed Properties

• Exact Mass: 287.87848
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.967±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.038 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one

Recent Advances in the Study of 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one (CAS: 207857-48-5)

4,6-Dibromo-2,3-dihydro-1H-Inden-1-one (CAS: 207857-48-5) is a brominated indanone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one as a precursor in the synthesis of novel indole-based kinase inhibitors. The researchers employed a palladium-catalyzed cross-coupling reaction to functionalize the brominated positions, yielding compounds with potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported IC50 values in the nanomolar range, suggesting its potential as a scaffold for anticancer drug development.

In another investigation, the compound's role in modulating inflammatory pathways was explored. Researchers found that derivatives of 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one exhibited significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action was attributed to the inhibition of NF-κB signaling, as confirmed by Western blot analysis and luciferase reporter assays. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024), underscoring the compound's potential in treating inflammatory diseases.

Recent advancements in synthetic methodologies have also expanded the utility of 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one. A 2024 study in Organic Letters described a novel one-pot synthesis route that improves yield and reduces byproducts. The optimized protocol employs a combination of Lewis acid catalysis and microwave irradiation, achieving a 92% yield under mild conditions. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Furthermore, computational studies have provided insights into the compound's molecular interactions. Density functional theory (DFT) calculations revealed that the bromine atoms at positions 4 and 6 significantly influence the electronic properties of the indanone core, enhancing its binding affinity to target proteins. These theoretical findings, published in the Journal of Chemical Information and Modeling (2023), complement experimental data and offer a rationale for structure-activity relationships observed in biological assays.

In conclusion, 4,6-Dibromo-2,3-dihydro-1H-Inden-1-one (CAS: 207857-48-5) continues to be a valuable building block in medicinal chemistry, with recent studies highlighting its diverse applications in drug discovery and material science. Ongoing research is expected to further elucidate its potential, particularly in the development of targeted therapies for cancer and inflammatory diseases. Future directions may include the exploration of its enantioselective synthesis and the design of more potent derivatives through structure-based drug design approaches.